Cas no 184042-53-3 (1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester structure
184042-53-3 structure
Product Name:1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester
CAS No:184042-53-3
MF:C12H22ClNO2
MW:247.76158285141
CID:1378102
PubChem ID:10848124
Update Time:2025-04-20

1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester
    • 184042-53-3
    • SCHEMBL7419085
    • Tert-butyl 4-(2-chloroethyl)piperidine-1-carboxylate
    • AM100425
    • EN300-6213529
    • 1,1-Dimethylethyl 4-(2-chloroethyl)-1-piperidinecarboxylate
    • DTXSID201188873
    • DB-130622
    • Inchi: 1S/C12H22ClNO2/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14/h10H,4-9H2,1-3H3
    • InChI Key: FVGGDHCNXMCNIP-UHFFFAOYSA-N
    • SMILES: ClCCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 247.13406
  • Monoisotopic Mass: 247.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester Pricemore >>

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